Cas no 209256-68-8 (3-(2,3-dihydro-1,4-benzodioxin-5-yl)prop-2-enoic acid)

• Product Name: 3-(2,3-dihydro-1,4-benzodioxin-5-yl)prop-2-enoic acid
• CAS No: 209256-68-8
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 5193623
• PubChem ID: 5343159
• Update Time: 2025-08-02

3-(2,3-dihydro-1,4-benzodioxin-5-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(2,3-dihydrobenzo[b][1,4]dioxin-5-yl)acrylic acid
• 3-(2,3-dihydro-1,4-benzodioxin-5-yl)prop-2-enoic acid

• Inchi： 1S/C11H10O4/c12-10(13)5-4-8-2-1-3-9-11(8)15-7-6-14-9/h1-5H,6-7H2,(H,12,13)/b5-4+
• InChI Key： FMTGNGBHGBNWFS-SNAWJCMRSA-N
• SMILES： C(O)(=O)/C=C/C1=C2C(=CC=C1)OCCO2

Additional information on 3-(2,3-dihydro-1,4-benzodioxin-5-yl)prop-2-enoic acid

Research Briefing on 3-(2,3-dihydro-1,4-benzodioxin-5-yl)prop-2-enoic acid (CAS: 209256-68-8)

3-(2,3-dihydro-1,4-benzodioxin-5-yl)prop-2-enoic acid (CAS: 209256-68-8) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its benzodioxin and propenoic acid moieties, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have explored its role as a scaffold for designing novel bioactive molecules, particularly in the context of anti-inflammatory, anticancer, and neuroprotective agents.

A recent study published in the Journal of Medicinal Chemistry investigated the compound's mechanism of action as a modulator of inflammatory pathways. The research demonstrated that 3-(2,3-dihydro-1,4-benzodioxin-5-yl)prop-2-enoic acid effectively inhibits the NF-κB signaling pathway, a critical regulator of inflammation. This inhibition was observed in both in vitro and in vivo models, suggesting its potential as a lead compound for developing anti-inflammatory drugs. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and low toxicity.

In the field of oncology, researchers have explored the anticancer properties of this compound. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 3-(2,3-dihydro-1,4-benzodioxin-5-yl)prop-2-enoic acid exhibited potent cytotoxic effects against several cancer cell lines, including breast, lung, and colon cancer. The compounds were found to induce apoptosis via the intrinsic mitochondrial pathway, with minimal effects on normal cells. These findings underscore the potential of this chemical scaffold for developing targeted cancer therapies.

Another area of interest is the compound's neuroprotective effects. Preliminary studies have shown that 3-(2,3-dihydro-1,4-benzodioxin-5-yl)prop-2-enoic acid can cross the blood-brain barrier and exhibit antioxidant properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Research published in ACS Chemical Neuroscience demonstrated that the compound reduced oxidative stress and improved neuronal survival in cellular models of neurodegeneration.

Despite these promising findings, challenges remain in optimizing the compound's efficacy and safety profile. Current research efforts are focused on structural modifications to enhance its biological activity and reduce potential side effects. Additionally, more extensive preclinical and clinical studies are needed to validate its therapeutic potential fully. The compound's unique structure and versatile biological activities position it as a valuable tool for drug discovery and a subject of ongoing research in the chemical biology and pharmaceutical sciences.